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Compound of Interest

Compound Name: Pentyl octanoate

Cat. No.: B1581169

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling and
laboratory use of pentyl octanoate. The following sections detail its physical and chemical
properties, potential hazards, necessary safety precautions, and procedures for storage, spills,
and disposal. This document is intended to supplement, not replace, institutional safety
protocols and the specific Safety Data Sheet (SDS) provided by the supplier.

Chemical and Physical Properties

Pentyl octanoate, also known as amyl octanoate, is an ester characterized by a fruity odor. It
is a colorless to pale yellow liquid at room temperature.[1][2] Understanding its physical and
chemical properties is fundamental to its safe handling in a laboratory setting.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1581169?utm_src=pdf-interest
https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://www.benchchem.com/product/b1581169?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=638-25-5
https://cymitquimica.com/cas/638-25-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 638-25-5 [1112]
Molecular Formula C13H2602 [1][2]
Molecular Weight 214.34 g/mol [3]
Boiling Point 260.2 °C [1]
Melting Point -34.8 °C [1]
Flash Point > 110 °C (> 230 °F)

N Soluble in organic solvents;
Solubility o o [2]
limited solubility in water.

Hazard Identification and GHS Classification

Based on a comprehensive review of the European Chemicals Agency (ECHA) Classification
and Labelling (C&L) Inventory, which aggregates data from numerous notifiers, pentyl
octanoate does not meet the criteria for hazard classification under the Globally Harmonised
System (GHS). However, it is crucial to note that one supplier's safety data sheet has classified
it with the following hazards:

Acute Toxicity, Oral (Category 4)

Skin Corrosion/Irritation (Category 2)

Serious Eye Damage/Eye Irritation (Category 2A)

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3)

Given this discrepancy, it is prudent to handle pentyl octanoate with a degree of caution,
assuming it may possess these potential hazards until more definitive data becomes available.

Toxicological Data

Detailed toxicological data for pentyl octanoate is limited. The available information, primarily
from studies on analogous esters, suggests a low order of acute toxicity.
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Endpoint Value Species Notes

Data for analogous
octanoate and

- nonynoate esters.[4] A
Acute Oral Toxicity

> 2000 mg/kg bw Rat study on cetearyl
(LD50)
octanoate also
showed an LD50 of >
8.0 ml/kg.[5]
Specific data for a
Acute Dermal Toxicity substance identified
> 2000 mg/kg bw Rat )
(LD50) as pentyl octanoate in
a registration dossier.
N Studies on other fatty
) No specific data )
Acute Inhalation ] acid esters suggest
o available for pentyl - ] ] o
Toxicity (LC50) low inhalation toxicity.
octanoate.

[6]17]

Note: The oral toxicity data is based on read-across from similar chemical structures and
should be interpreted with caution. The absence of specific inhalation toxicity data underscores
the importance of working in well-ventilated areas and minimizing the generation of aerosols.

Occupational Exposure Limits

Currently, there are no specific Permissible Exposure Limits (PEL) from OSHA or Threshold
Limit Values (TLV) from ACGIH established for pentyl octanoate. For fatty acid methyl esters,
one source recommends an occupational exposure level of 200 mg/ms? for vapor and 5 mg/m3
for aerosol.[6] Given the lack of specific limits for pentyl octanoate, it is recommended to keep

exposure as low as reasonably achievable.

Experimental Protocols

Adherence to standardized laboratory procedures is critical for the safe handling of pentyl
octanoate.

Standard Handling Procedure
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This protocol outlines the essential steps for safely handling pentyl octanoate in a laboratory
setting.

Objective: To provide a standardized procedure for the safe handling of pentyl octanoate to
minimize exposure and risk.

Materials:

Pentyl octanoate

Appropriate laboratory glassware

Pipettes and pipette aids

Chemical fume hood

Personal Protective Equipment (see section 6)

Procedure:

o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered. Verify that the safety shower and eyewash station are accessible and
operational.

o Personal Protective Equipment: Don the appropriate PPE, including safety goggles, a lab
coat, and chemical-resistant gloves (nitrile or neoprene are generally suitable for esters).

e Dispensing:

o When transferring pentyl octanoate, do so within a certified chemical fume hood to
minimize inhalation exposure.

o Use appropriate tools such as pipettes with bulbs or automated pipettors for transferring
liquids. Never pipette by mouth.

o Avoid splashing by dispensing the liquid slowly and carefully against the inner wall of the
receiving container.
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e Heating: If heating is required, use a well-controlled heating source such as a heating
mantle, water bath, or oil bath. Avoid open flames. Ensure the setup is secure and
monitored.

e Post-Handling:

[e]

Tightly seal the container of pentyl octanoate immediately after use.

o

Clean any contaminated surfaces with an appropriate solvent and then soap and water.

Properly dispose of any contaminated disposable materials as outlined in the disposal

[¢]

protocol (see section 8).

[¢]

Wash hands thoroughly with soap and water after removing gloves.
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Standard Operating Procedure for Handling Pentyl Octanoate.
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Spill Response Protocol

This protocol provides a step-by-step guide for responding to a pentyl octanoate spill.

Objective: To safely contain and clean up a spill of pentyl octanoate, minimizing exposure and
environmental contamination.

Materials:

« Spill kit containing absorbent material (e.g., vermiculite, sand, or commercial absorbent
pads)

o Chemical-resistant gloves, safety goggles, and lab coat
» Plastic dustpan and brush
o Sealable waste container
e Soap and water
Procedure:
e Immediate Actions:
o Alert personnel in the immediate area of the spill.

o If the spill is large or if there is a risk of fire, evacuate the area and follow institutional
emergency procedures.

o For minor spills, proceed with the cleanup if it is safe to do so.
o Containment:

o Wearing appropriate PPE, contain the spill by surrounding it with absorbent material from
the spill kit.

o Absorption:

o Cover the spill with additional absorbent material, working from the outside in.
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o Allow the absorbent to fully soak up the pentyl octanoate.

Cleanup:

o Using a plastic dustpan and brush, carefully collect the saturated absorbent material.
o Place the collected material into a sealable waste container.

Decontamination:

o Wipe the spill area with a cloth or paper towels dampened with a suitable solvent (e.g.,
ethanol), followed by a thorough cleaning with soap and water.

o Place all contaminated cleaning materials into the waste container.
Disposal:

o Seal the waste container and label it appropriately for hazardous waste disposal according
to institutional guidelines.

Reporting: Report the spill to the laboratory supervisor or safety officer as required by your
institution.
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Workflow for Responding to a Pentyl Octanoate Spill.
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling pentyl octanoate to prevent skin and eye
contact, and to minimize inhalation exposure.

* Eye Protection: Chemical safety goggles are required. A face shield should be worn in
situations where splashing is a significant risk.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.
Inspect gloves for any signs of degradation or puncture before use.

» Body Protection: A flame-resistant lab coat should be worn and kept fastened. For larger
guantities or tasks with a high splash potential, a chemical-resistant apron is also
recommended.

» Respiratory Protection: For most laboratory-scale operations conducted in a chemical fume
hood, respiratory protection is not typically required. However, if there is a potential for
significant aerosol generation or if working outside of a fume hood, a NIOSH-approved
respirator with an organic vapor cartridge may be necessary. Consult your institution's safety
officer for specific guidance.

Storage and Incompatibility

Proper storage of pentyl octanoate is essential for maintaining its stability and for overall
laboratory safety.

o Storage Conditions: Store in a tightly closed, properly labeled container in a cool, dry, and
well-ventilated area. Keep away from direct sunlight, heat, and sources of ignition.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases, as these can cause vigorous reactions.

Disposal
All waste containing pentyl octanoate must be handled as hazardous waste.

o Waste Collection: Collect all pentyl octanoate waste, including contaminated absorbent
materials and disposable PPE, in a designated, sealed, and properly labeled hazardous
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waste container.

» Disposal Procedures: Dispose of the hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations. Do
not dispose of pentyl octanoate down the drain.

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug
development professionals can safely handle pentyl octanoate in the laboratory, minimizing
risks to themselves and their colleagues. Always prioritize safety and consult your institution's
specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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